Cas no 2229435-61-2 (1-(2,4-dimethyl-1H-pyrrol-3-yl)-2,2-difluorocyclopropan-1-amine)
1-(2,4-Dimethyl-1H-pyrrol-3-yl)-2,2-difluorocyclopropan-1-amine is a structurally unique compound featuring a difluorocyclopropane moiety fused to a substituted pyrrole ring. Its distinct chemical architecture, combining a cyclopropane scaffold with fluorine substitution, imparts enhanced stability and potential reactivity, making it valuable in pharmaceutical and agrochemical research. The presence of the difluorocyclopropane group may contribute to improved metabolic stability and bioavailability, while the pyrrole ring offers versatility for further functionalization. This compound is particularly relevant in medicinal chemistry for the development of novel bioactive molecules, where its rigid, fluorine-containing framework can influence binding affinity and selectivity. Its synthesis and applications are of interest in advanced organic synthesis and drug discovery.
2229435-61-2 structure
Product Name:1-(2,4-dimethyl-1H-pyrrol-3-yl)-2,2-difluorocyclopropan-1-amine
CAS No:2229435-61-2
MF:C9H12F2N2
MW:186.201788902283
CID:6529600
PubChem ID:165689598
Update Time:2025-10-22
1-(2,4-dimethyl-1H-pyrrol-3-yl)-2,2-difluorocyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,4-dimethyl-1H-pyrrol-3-yl)-2,2-difluorocyclopropan-1-amine
- 2229435-61-2
- EN300-1940957
-
- Inchi： 1S/C9H12F2N2/c1-5-3-13-6(2)7(5)8(12)4-9(8,10)11/h3,13H,4,12H2,1-2H3
- InChI Key： LDHGEQXEKRSCNM-UHFFFAOYSA-N
- SMILES： FC1(CC1(C1C(C)=CNC=1C)N)F
Computed Properties
- Exact Mass: 186.09685472g/mol
- Monoisotopic Mass: 186.09685472g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 41.8Ų
1-(2,4-dimethyl-1H-pyrrol-3-yl)-2,2-difluorocyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1940957-1g |
1-(2,4-dimethyl-1H-pyrrol-3-yl)-2,2-difluorocyclopropan-1-amine |
2229435-61-2 | 1g |
$1729.0 | 2023-09-17 | ||
| Enamine | EN300-1940957-5g |
1-(2,4-dimethyl-1H-pyrrol-3-yl)-2,2-difluorocyclopropan-1-amine |
2229435-61-2 | 5g |
$5014.0 | 2023-09-17 | ||
| Enamine | EN300-1940957-10g |
1-(2,4-dimethyl-1H-pyrrol-3-yl)-2,2-difluorocyclopropan-1-amine |
2229435-61-2 | 10g |
$7435.0 | 2023-09-17 | ||
| Enamine | EN300-1940957-0.05g |
1-(2,4-dimethyl-1H-pyrrol-3-yl)-2,2-difluorocyclopropan-1-amine |
2229435-61-2 | 0.05g |
$1452.0 | 2023-09-17 | ||
| Enamine | EN300-1940957-0.1g |
1-(2,4-dimethyl-1H-pyrrol-3-yl)-2,2-difluorocyclopropan-1-amine |
2229435-61-2 | 0.1g |
$1521.0 | 2023-09-17 | ||
| Enamine | EN300-1940957-0.25g |
1-(2,4-dimethyl-1H-pyrrol-3-yl)-2,2-difluorocyclopropan-1-amine |
2229435-61-2 | 0.25g |
$1591.0 | 2023-09-17 | ||
| Enamine | EN300-1940957-0.5g |
1-(2,4-dimethyl-1H-pyrrol-3-yl)-2,2-difluorocyclopropan-1-amine |
2229435-61-2 | 0.5g |
$1660.0 | 2023-09-17 | ||
| Enamine | EN300-1940957-1.0g |
1-(2,4-dimethyl-1H-pyrrol-3-yl)-2,2-difluorocyclopropan-1-amine |
2229435-61-2 | 1g |
$1729.0 | 2023-06-01 | ||
| Enamine | EN300-1940957-2.5g |
1-(2,4-dimethyl-1H-pyrrol-3-yl)-2,2-difluorocyclopropan-1-amine |
2229435-61-2 | 2.5g |
$3389.0 | 2023-09-17 | ||
| Enamine | EN300-1940957-5.0g |
1-(2,4-dimethyl-1H-pyrrol-3-yl)-2,2-difluorocyclopropan-1-amine |
2229435-61-2 | 5g |
$5014.0 | 2023-06-01 |
1-(2,4-dimethyl-1H-pyrrol-3-yl)-2,2-difluorocyclopropan-1-amine Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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